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Compound of Interest

Compound Name: Copper;uranium

Cat. No.: B14721803

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the fundamental elemental properties of
copper (Cu) and uranium (U). The information is intended for researchers, scientists, and
professionals in drug development who require a concise and data-driven understanding of
these two disparate elements. While copper is a common transition metal with essential
biological roles, uranium is a dense, radioactive actinide with unique nuclear properties.
Understanding their contrasting characteristics is crucial for various scientific applications, from
materials science to toxicology and radiochemistry.

Data Presentation: A Comparative Overview

The following table summarizes the key physical, chemical, and nuclear properties of copper
and uranium, offering a clear side-by-side comparison of their fundamental characteristics.
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Property

Copper (Cu)

Uranium (U)

Atomic Number

29[1][2]

92[3][4]

Atomic Mass

63.546 u[1][2]

238.02891 u[3]

Electron Configuration

[Ar] 3d1° 4s1[2]

[Rn] 58 6 752

Reddish-orange metallic

Appearance uster[1] Silvery-grey metal[3]
Density 8.96 g/cm?3 19.1 g/cm3[3]
Melting Point 1084.62 °C[2] 1132.2 °C

Boiling Point 2562 °C[2] 4131 °C

Electrical Conductivity

5.96 x 107 S/m (very high)[1]

3.1 x 108 S/m (poor)[3]

Thermal Conductivity

401 W/(m-K) (very high)

27.5 W/(m-K) (low)

Common Oxidation States

+1, +2

+3, +4, +5, +6[5]

Isotopes (Natural Abundance)

63Cu (69.17%), 6>Cu (30.83%)

238J (99.27%), 235U (0.72%),
234]J (0.0055%)[3]

Radioactivity

Stable

Radioactive (all isotopes)[3]

Visualizing Key Differences: Atomic Structure and

Radioactivity

The following diagram illustrates the fundamental differences in the atomic structure and

radioactive nature of copper and uranium.
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Uranium (U)

. . ’ ¥ oy y g rq Radioactive Decay Products
Atomic Number: 92 Mass Number (most abundant): 238 Electron Shells: 7 Radioactivity: Radioactive (e.g.. Thorium, Radium, Lead)

Stable Isotopes:
63Cy, 55Cu

Uranium (U)

Copper (Cu)

Copper (Cu) Atomic Number: 29 Mass Number (most stable): 63 Electron Shells: 4 Radioactivity: Stable

Click to download full resolution via product page

A diagram comparing the atomic properties and radioactive nature of Copper and Uranium.

Experimental Protocols for Property Determination

The determination of the elemental properties listed above relies on a suite of standardized
experimental methodologies. Below are detailed protocols for some of the key experiments.

Density Determination (Water Displacement Method)

Objective: To determine the density of an irregularly shaped solid metal sample.

Methodology:

» Mass Measurement: The mass of the metal sample is accurately measured using an

analytical balance.

« Initial Volume Measurement: A graduated cylinder is partially filled with a known volume of
deionized water, and the initial volume is recorded.

o Displacement: The metal sample is carefully submerged in the water in the graduated
cylinder, ensuring no water splashes out.
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e Final Volume Measurement: The new volume of the water with the submerged metal is
recorded.

» Volume of the Metal: The volume of the metal is calculated by subtracting the initial water
volume from the final water volume.

o Density Calculation: The density is then calculated by dividing the mass of the sample by its
determined volume.

Electrical Conductivity Measurement (Eddy Current
Method - ASTM E1004)

Objective: To determine the electrical conductivity of a nonmagnetic metal.[1][3]
Methodology:

 Instrumentation: An eddy current conductivity meter is used. This instrument consists of a
probe that generates an alternating magnetic field.

 Calibration: The instrument is calibrated using standards of known electrical conductivity that
span the expected range of the sample.

e Measurement: The probe is placed in contact with the flat surface of the metal sample. The
alternating magnetic field from the probe induces eddy currents within the metal.

» Signal Detection: The magnitude and phase of these eddy currents, which are dependent on
the material's conductivity, are detected by the instrument.

o Conductivity Reading: The instrument provides a direct reading of the electrical conductivity,
often expressed as a percentage of the International Annealed Copper Standard (%IACS) or
in Siemens per meter (S/m).[5]

Melting Point Determination (Capillary Method)

Objective: To determine the melting point of a solid substance.

Methodology:
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o Sample Preparation: A small amount of the finely powdered metal is packed into a capillary
tube.

e Apparatus: The capillary tube is placed in a melting point apparatus, which contains a
heating block or an oil bath and a calibrated thermometer or an electronic temperature
sensor.

e Heating: The sample is heated at a controlled, slow rate.

» Observation: The sample is observed through a magnifying lens as the temperature
increases.

» Melting Range: The temperature at which the first drop of liquid appears and the temperature
at which the entire sample becomes liquid are recorded. This range is reported as the
melting point.

Isotopic Analysis (Mass Spectrometry)

Objective: To determine the relative abundance of different isotopes of an element.[6]
Methodology:

o Sample lonization: A small sample of the element is introduced into a mass spectrometer
and is ionized, creating charged particles.

e Acceleration: The ions are then accelerated by an electric field.

o Deflection: The accelerated ions pass through a magnetic field, which deflects them. The
degree of deflection is dependent on the mass-to-charge ratio of the ions.

o Detection: A detector measures the number of ions at different deflection angles.

 |sotopic Abundance: Since isotopes have different masses, they will be deflected by different
amounts and detected at different positions. The relative number of ions detected at each
position corresponds to the relative abundance of each isotope in the sample.[7]

Determination of Oxidation States
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The determination of oxidation states is primarily a conceptual exercise based on a set of
established rules, though it can be supported by experimental techniques like X-ray
Photoelectron Spectroscopy (XPS).

Conceptual Methodology:
e The oxidation state of an element in its elemental form is O.

e The sum of the oxidation states of all atoms in a neutral compound is 0O; in a polyatomic ion,
the sum equals the charge of the ion.

e In compounds, fluorine typically has an oxidation state of -1.
o Oxygen usually has an oxidation state of -2, with some exceptions (e.g., in peroxides).
o Hydrogen typically has an oxidation state of +1 with nonmetals and -1 with metals.

o For metallic elements like copper and uranium, the oxidation state in a compound is
determined by considering the known oxidation states of the other elements in the
compound and ensuring the overall charge neutrality of the compound.[8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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